Cas no 39665-12-8 (L-Lysine Monohydrate (>90%))

• Product Name: L-Lysine Monohydrate (>90%)
• CAS No: 39665-12-8
• MF: C₆H₁₆N₂O₃
• MW: 164.202841758728
• MDL: MFCD00151035
• CID: 55072
• PubChem ID: 329759752
• Update Time: 2025-06-29

L-Lysine Monohydrate (>90%) Chemical and Physical Properties

Names and Identifiers

• L-Lysine hydrate
• L(+)-2,6-Diaminocaproic acid
• (S)-2,6-Diaminohexanoic acid monohydrate~H-Lys-OH.H_2O
• L-Lysine monohydrate
• L-Lysine, Free Base, Monohydrate (1.12233)
• L-(+)-Lysine Monhydrate
• L(+)-2,6-Diaminohexanoic acid
• L(+)-Lys
• L(+)-Lysine monohydrate
• L-(+)-Lysine monohydrate 0.97
• H-Lys-OH H2O
• H-LYS-OH·H2O
• L-LYS H2O
• LYS,MONOHYDRATE
• lysine,hydrate
• Lysine monohydrate
• L-Lysine, hydrate
• lysine, hydrate
• F7625B974U
• l-Lysine, monohydrate
• l-Lysine, hydrate (1:1)
• lysine hydrate
• L-(+)Lysine monohydrate
• C6H16N2O3
• HZRUTVAFDWTKGD-JEDNCBNOSA-N
• SBB062982
• GM0350
• (S)-2,6-Diaminocaproic acid hyd
• 199926-21-1
• A824685
• AKOS015892880
• LYSINE, L-, MONOHYDRATE
• (S)-2,6-Diaminocaproic acid monohydrate
• LYSINE MONOHYDRATE [WHO-DD]
• L-Lysine, hydrate (1:x)
• L-Lysine Monohydrate (>90%)
• Q27277752
• LYSINE MONOHYDRATE [II]
• L-Lysine hydrate, 97%
• 39665-12-8
• DTXSID70192769
• (2S)-2,6-diaminohexanoic acid hydrate
• AS-13538
• (S)-2,6-diaminohexanoic acid hydrate
• HY-W015370
• (S)-2,6-Diaminocaproic acid hydrate
• MFCD00151035
• L-Lysine monohydrate, SAJ special grade, >=98.0%
• UNII-F7625B974U
• SCHEMBL318676
• L-Lysine monohydrate, BioReagent, cell culture tested, from non-animal source
• AM81902
• CS-W016086
• AKOS005145556
• (2S)-2,6-diaminohexanoic acid;hydrate
• L-Lysine monohydrate, purum, >=98.0% (NT)
• D70557
• L-Lysine Monohydrate; L-Lysine, hydrate (1:1); L-Lysine, monohydrate (9CI)

• MDL： MFCD00151035
• Inchi： 1S/C6H14N2O2.H2O/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H2/t5-;/m0./s1
• InChI Key： HZRUTVAFDWTKGD-JEDNCBNOSA-N
• SMILES： OC([C@H](CCCCN)N)=O.O
• BRN： 1722531

Computed Properties

• Exact Mass: 164.11600
• Monoisotopic Mass: 164.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.3

Experimental Properties

• Color/Form: powder
• Melting Point: 212-214 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble
• Water Partition Coefficient: >1500 g/L (20 ºC)
• PSA: 98.57000
• LogP: 0.86360
• Solubility: Soluble
• Merck: 14,5636
• Sensitiveness: Air Sensitive & Hygroscopic
• Specific Rotation: 26.25 º (c=8, 6N HCl)
• Optical Activity: [α]20/D +22.5±1°, c = 2% in 6 M HCl
• Vapor Pressure: No data available

L-Lysine Monohydrate (>90%) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：OL5540000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Lysine Monohydrate (>90%)

L-Lysine Monohydrate (CAS No. 39665-12-8)

L-Lysine Monohydrate (CAS No. 39665-12-8) is a vital amino acid that plays a crucial role in various biological processes. This compound is an essential building block for proteins and is widely used in the pharmaceutical, nutritional, and biotechnological industries. With a purity greater than 90%, L-Lysine Monohydrate is a high-quality product that meets the stringent standards required for research and commercial applications.

L-Lysine Monohydrate is a white, crystalline powder that is highly soluble in water. Its chemical formula is C₆H₁₄N₂O₃·H₂O, and it has a molecular weight of 182.20 g/mol. The compound is characterized by its essential role in protein synthesis, making it indispensable for the growth and maintenance of tissues in living organisms.

In the pharmaceutical industry, L-Lysine Monohydrate is used as a dietary supplement to support immune function and promote wound healing. Recent studies have highlighted its potential in managing herpes simplex virus (HSV) infections. A study published in the Journal of Clinical Virology demonstrated that L-Lysine supplementation can reduce the frequency and severity of HSV outbreaks by inhibiting viral replication and enhancing immune responses.

Beyond its therapeutic applications, L-Lysine Monohydrate is also widely used in the food industry as a nutritional supplement. It is added to animal feed to ensure optimal growth and development, particularly in poultry and swine. In human nutrition, L-Lysine is often included in sports supplements to support muscle recovery and growth, making it a valuable ingredient for athletes and fitness enthusiasts.

In biotechnology, L-Lysine Monohydrate serves as a key component in cell culture media. Its ability to support protein synthesis and cellular metabolism makes it essential for the cultivation of mammalian cells used in biopharmaceutical production. Recent advancements in bioprocessing have further emphasized the importance of L-Lysine in optimizing cell growth and productivity.

The safety profile of L-Lysine Monohydrate has been extensively studied, and it is generally recognized as safe (GRAS) by regulatory authorities such as the FDA. However, like any dietary supplement or pharmaceutical ingredient, it should be used within recommended dosages to avoid potential side effects such as gastrointestinal discomfort or interactions with other medications.

In conclusion, L-Lysine Monohydrate (CAS No. 39665-12-8) is a versatile and essential compound with a wide range of applications across various industries. Its high purity and well-documented benefits make it an invaluable resource for researchers, healthcare professionals, and manufacturers alike. As ongoing research continues to uncover new applications and mechanisms of action, the importance of L-Lysine Monohydrate in modern science and medicine will only continue to grow.